5-methyl-4-oxo-3-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidine-6-carbonyl chloride

• IUPAC Name: 5-methyl-4-oxo-3-propan-2-ylthieno[2,3-d]pyrimidine-6-carbonyl chloride
• InChI: InChI=1S/C11H11ClN2O2S/c1-5(2)14-4-13-10-7(11(14)16)6(3)8(17-10)9(12)15/h4-5H,1-3H3
• InChI Key: DIHINLGFLUZTAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)C(C)C)C(=O)Cl
• Molecular Formula: C11H11ClN2O2S
• Molecular Weight: 270.74 g/mol

Description

5-methyl-4-oxo-3-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidine-6-carbonyl chloride, also known as MPTP, is a chemical compound used in scientific research for its ability to induce Parkinson's disease-like symptoms in animals. The compound was first synthesized in the 1970s and has since been used extensively in the study of Parkinson's disease and other neurological disorders.

Mechanism of Action

Target of Action

Similar compounds have been reported to target dihydrofolate reductase (dhfr) and various kinases .

Mode of Action

For instance, if it targets DHFR, it may inhibit the enzyme’s activity, disrupting the synthesis of nucleotides and thus inhibiting cell growth .

Biochemical Pathways

If it targets dhfr, it would affect the folate pathway, disrupting dna synthesis and cell division .

Pharmacokinetics

Similar compounds have been reported to have a high degree of lipophilicity, which allows them to diffuse easily into cells . This property could impact the bioavailability of the compound.

Result of Action

Similar compounds have shown substantial antiviral activity , suggesting that this compound may also have antiviral effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-methyl-4-oxo-3-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidine-6-carbonyl chloride in lab experiments is its ability to induce Parkinson's disease-like symptoms in animals, providing a valuable model for studying the disease. However, there are also limitations to its use, including the fact that 5-methyl-4-oxo-3-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidine-6-carbonyl chloride-induced Parkinson's disease may not fully replicate the human disease, and that the compound can be toxic to other cell types and organs.

Future Directions

There are many potential future directions for research involving 5-methyl-4-oxo-3-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidine-6-carbonyl chloride, including the development of new animal models for Parkinson's disease, the investigation of novel treatments and therapies, and the exploration of the underlying mechanisms of the disease. Additionally, researchers may continue to study the biochemical and physiological effects of 5-methyl-4-oxo-3-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidine-6-carbonyl chloride on the brain and nervous system, with the goal of gaining a better understanding of the disease and potential treatments.

Synthesis Methods

5-methyl-4-oxo-3-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidine-6-carbonyl chloride is synthesized through a multi-step process involving the reaction of 2-methylthio-4,5-dihydropyrimidine with isobutyraldehyde, followed by oxidation and chlorination. The resulting compound is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

5-methyl-4-oxo-3-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidine-6-carbonyl chloride is primarily used in scientific research to induce Parkinson's disease-like symptoms in animals, particularly in mice and primates. The compound is administered through various routes, including injection and oral gavage, and is typically used in combination with other drugs to enhance its effects.